Cas no 2679934-18-8 (benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate)

• Product Name: benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate
• CAS No: 2679934-18-8
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• CID: 5620241
• PubChem ID: 165927605
• Update Time: 2025-06-07

benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300715
• 2679934-18-8
• benzyl N-[(1R)-1-(2-bromo-4-chlorophenyl)ethyl]carbamate
• benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate

• Inchi： 1S/C16H15BrClNO2/c1-11(14-8-7-13(18)9-15(14)17)19-16(20)21-10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,19,20)/t11-/m1/s1
• InChI Key： HTBHEJMTHBIAMX-LLVKDONJSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](C)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 366.99747g/mol
• Monoisotopic Mass: 366.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate

Introduction to Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate and Its Significance in Modern Chemical Biology

Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate, a compound with the CAS number 2679934-18-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology.

The molecular structure of Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate consists of a benzyl group attached to an N-(1R)-configured ethylcarbamate moiety, which is further linked to a 2-bromo-4-chlorophenyl group. This specific arrangement of functional groups contributes to its distinct reactivity and interaction capabilities with biological targets. The presence of both bromine and chlorine substituents on the aromatic ring enhances its electronic properties, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The particular configuration of the stereocenter at the 1R position in Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate adds an additional layer of specificity, which is crucial for optimizing drug efficacy and minimizing off-target effects.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The 2-bromo-4-chlorophenyl moiety has been identified as a key pharmacophore in several lead compounds that have shown promise in preclinical studies. This moiety is capable of interacting with specific enzymes and receptors, making it an attractive candidate for further exploration in oncology and inflammatory diseases.

Recent research has highlighted the importance of structural diversity in drug discovery programs. The unique combination of substituents in Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate allows for a wide range of structural modifications, enabling researchers to fine-tune its pharmacological properties. For instance, studies have demonstrated that slight alterations in the position or type of substituents can significantly impact the compound's bioavailability and binding affinity to biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and stereoselective carbamate formation techniques, have been employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that are essential for modern drug development.

The pharmacological profile of Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate has been extensively studied in both in vitro and in vivo models. Initial findings suggest that it exhibits potent inhibitory activity against various enzymes implicated in disease pathways. For example, preliminary data indicate that this compound may interfere with key metabolic pathways involved in cancer progression by modulating the activity of target enzymes.

Moreover, the compound's ability to cross the blood-brain barrier has opened up new avenues for treating central nervous system (CNS) disorders. The benzyl group and carbamate moiety are known to enhance lipophilicity, which is a critical factor for CNS drug delivery. This property makes Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate a promising candidate for developing novel therapeutics targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. High-resolution crystal structures have provided insights into how different functional groups within the molecule interact with proteins and nucleic acids. These structural insights have guided medicinal chemists in designing analogs with improved binding affinity and selectivity.

In conclusion, Benzyl N-(1R)-1-(2-bromo-4-chlorophenyl)ethylcarbamate (CAS no: 2679934-18-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its promising pharmacological properties, make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.